molecular formula C21H14ClFO4S B371408 4-[3-(3-Chlorophenyl)acryloyl]phenyl 4-fluorobenzene-1-sulfonate CAS No. 298216-08-7

4-[3-(3-Chlorophenyl)acryloyl]phenyl 4-fluorobenzene-1-sulfonate

Cat. No. B371408
CAS RN: 298216-08-7
M. Wt: 416.8g/mol
InChI Key: YJYNEOWRYSAIGL-YIXHJXPBSA-N
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Description

4-[3-(3-Chlorophenyl)acryloyl]phenyl 4-fluorobenzene-1-sulfonate (4-CPAFBS) is a novel organic compound with potential applications in scientific research. It is a derivative of the widely used 4-fluorobenzene-1-sulfonate (4-FBS) and is characterized by a 3-chlorophenylacryloyl substituent. 4-CPAFBS has been studied for its ability to act as a buffer, chelating agent, and as a substrate for enzymatic reactions. It has been used in a variety of research applications, including the study of enzyme kinetics and the characterization of enzymes.

Scientific Research Applications

Synthesis and Catalytic Applications

  • Synthesis of Thromboxane Receptor Antagonists: A regioselective Heck cross-coupling strategy was used for the large-scale preparation of thromboxane receptor antagonists, involving the synthesis of compounds structurally related to 4-fluorobenzene sulfonates (D. C. W. and C. Mason, 1998).
  • Synthesis of Multiblock Copolymers: Rigid-rod poly(4′-phenyl-2,5-benzophenone) telechelics were synthesized using 4-chloro-4′-fluorobenzophenone, which were selectively sulfonated and used in the synthesis of multiblock copolymers for proton exchange membranes (H. Ghassemi, G. Ndip, J. Mcgrath, 2004).

Polymer and Material Science

  • Synthesis of Transparent Polyimides: Transparent polyimides with high refractive indices were synthesized using compounds structurally similar to 4-fluorobenzene sulfonates, offering applications in materials science (P. Tapaswi et al., 2015).
  • Development of Proton Exchange Membranes: Novel sulfonated poly(ether ether ketone) containing pendant carboxyl groups (C-SPEEK) was synthesized, indicating potential applications in fuel cell technologies (Hongtao Li et al., 2009).

Pharmaceutical Research

  • Synthesis of Antimicrobial Agents: Polymeric drugs with antimicrobial activities were synthesized using derivatives related to 4-fluorobenzene sulfonates, showing potential in medical applications (A. Arun, B. Reddy, M. Rajkumar, 2003).

Environmental and Analytical Chemistry

  • Formation of Metal Complexes for Leather Dyeing: New acid dyes based on substituted phenols and their metal complexes were synthesized for leather applications, involving compounds similar to 4-fluorobenzene sulfonates (G. Hussain et al., 2017).

properties

IUPAC Name

[4-[(E)-3-(3-chlorophenyl)prop-2-enoyl]phenyl] 4-fluorobenzenesulfonate
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H14ClFO4S/c22-17-3-1-2-15(14-17)4-13-21(24)16-5-9-19(10-6-16)27-28(25,26)20-11-7-18(23)8-12-20/h1-14H/b13-4+
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

YJYNEOWRYSAIGL-YIXHJXPBSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=CC(=C1)Cl)C=CC(=O)C2=CC=C(C=C2)OS(=O)(=O)C3=CC=C(C=C3)F
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

C1=CC(=CC(=C1)Cl)/C=C/C(=O)C2=CC=C(C=C2)OS(=O)(=O)C3=CC=C(C=C3)F
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H14ClFO4S
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

416.8 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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